2-(5-amino-6-nitro-2,3-dihydro-1H-inden-2-yl)ethanol

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 2-(5-amino-6-nitro-2,3-dihydro-1H-inden-2-yl)ethanol
• InChI: InChI=1S/C11H14N2O3/c12-10-5-8-3-7(1-2-14)4-9(8)6-11(10)13(15)16/h5-7,14H,1-4,12H2
• InChI Key: JAILRSNPYTVFON-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=CC(=C(C=C21)N)[N+](=O)[O-])CCO

Description

2-(5-amino-6-nitro-2,3-dihydro-1H-inden-2-yl)ethanol is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetamide 155 (24.0 g, 78 mmol) was suspended in MeOH (350 mL), H2O (180 mL) and cHCl (150 mL), and stirred at reflux temperature for 1 h. The resulting orange solution was cooled to 20° C. and the solvent evaporated to give nitroaniline 156 (17.4 g, 100%) as an orange solid: mp 89-91° C.; 1H NMR δ 7.90 (s, 1H, H-4), 6.62 (s, 1H, H-7), 6.02 (br s, 2H, NH2), 3.74 (t, J=6.6 Hz, 2H, CH2O), 2.96-3.04 (m, 2H, H-1, H-3), 2.49-2.60 (m, 3H, H-1, H-2, H-3), 1.77 (q, J=6.6 Hz, 2H, CH2), 1.40 (br s, 1H, OH); 13C NMR δ 153.4, 144.3, 133.0, 131.2, 120.9, 113.5, 61.7, 39.3, 38.2, 37.7, 37.2. Anal. calcd for C11H14N2O3: C, 59.5; H, 6.4; N, 12.6. Found: C, 59.7; H, 6.3; N, 12.2%.